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Compound of Interest

Compound Name: Thionyl bromide

Cat. No.: B1215229

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals
and does not constitute a license to operate. All operations involving thionyl bromide should
be conducted by trained personnel in appropriately equipped facilities, adhering to all
applicable safety regulations.

Introduction

Thionyl bromide (SOBr2) is a reactive inorganic compound used in organic synthesis,
primarily for the conversion of alcohols to alkyl bromides and the bromination of certain
carbonyl compounds.[1][2] While a valuable reagent, its high reactivity and hazardous nature
necessitate stringent safety precautions and handling protocols. This guide provides an in-
depth overview of the essential safety information, handling procedures, and key applications
of thionyl bromide for professionals in research and development.

Hazard Identification and Classification

Thionyl bromide is classified as a hazardous substance with multiple acute and chronic risks.
[3][4] It is crucial to understand these hazards to implement appropriate safety measures.

GHS Hazard Statements:[3]

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b1215229?utm_src=pdf-interest
https://www.benchchem.com/product/b1215229?utm_src=pdf-body
https://www.benchchem.com/product/b1215229?utm_src=pdf-body
https://www.echemi.com/community/can-thionyl-bromide-produce-alkyl-bromides_mjart2204252403_790.html
https://chemistry.stackexchange.com/questions/59347/can-thionyl-bromide-produce-alkyl-bromides
https://www.benchchem.com/product/b1215229?utm_src=pdf-body
https://www.benchchem.com/product/b1215229?utm_src=pdf-body
https://www.smolecule.com/products/s594680
https://georganics.sk/wp-content/uploads/2025/03/Thionyl-bromide.pdf
https://www.smolecule.com/products/s594680
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

H312: Harmful in contact with skin.

H314: Causes severe skin burns and eye damage.

H332: Harmful if inhaled.

EUHO014: Reacts violently with water.[4]
Signal Word: Danger[4]

Hazard Pictograms:

e Corrosion

o Acute Toxicity (Harmful)

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of thionyl bromide is
essential for its safe handling and use in experimental setups.

Property Value

Molecular Formula SOBr2

Molecular Weight 207.87 g/mol

Appearance Orange-yellow liquid

Odor Acrid, irritating

Melting Point -49.5 °C

Boiling Point Decomposes at atmospheric pressure
Solubility Reacts violently with water

Toxicological Data

While comprehensive toxicological studies on thionyl bromide are limited, the available data
indicates that it is harmful through dermal contact and inhalation.[5] It is also classified as a
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corrosive material that can cause severe skin burns and eye damage.[3]

Metric Value Species Route
LD50 (Oral) Data not available

LD50 (Dermal) Category 4 (Harmful)

LC50 (Inhalation) Category 4 (Harmful)

Note: To the best of our knowledge, the chemical, physical, and toxicological properties have
not been thoroughly investigated.[5]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling thionyl
bromide to prevent exposure and injury.

Protection Type Specification

Eye/Face Protection Chemical safety goggles and a full-face shield.

Chemical-resistant gloves (e.g., neoprene or
Skin Protection rubber), a flame-retardant lab coat, and

chemical-resistant apron.

A NIOSH-approved respirator with a cartridge

Respiratory Protection ) ) )
suitable for acid gases and organic vapors.

Handling and Storage Procedures

Proper handling and storage are critical to minimize the risks associated with thionyl bromide.
Handling:
¢ All manipulations must be conducted in a well-ventilated chemical fume hood.

» Avoid contact with skin, eyes, and clothing.[3]
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e Do not breathe vapors.

o Ensure an eyewash station and safety shower are readily accessible.

e Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent decomposition due to

moisture.

Storage:

Keep containers tightly sealed.

Protect from moisture.

Store in a cool, dry, well-ventilated area, away from incompatible materials.

Store separately from water, acids, bases, and oxidizing agents.

Emergency Procedures and First Aid

In the event of an emergency, immediate and appropriate action is crucial.

Exposure Route

First Aid Measures

Inhalation

Move the victim to fresh air. If not breathing,
give artificial respiration. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated

clothing. Seek immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting lower and upper
eyelids occasionally. Seek immediate medical

attention.

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

Ingestion _ _ . _
unconscious person. Seek immediate medical
attention.
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Spill and Leak Procedures:

Evacuate the area.

Wear appropriate PPE.

Contain the spill with an inert absorbent material (e.g., vermiculite, dry sand).

Do not use water.

Collect the absorbed material into a suitable, sealed container for hazardous waste disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Experimental Protocols

Thionyl bromide is a key reagent in several important organic transformations. The following
are generalized protocols for its primary applications. Note: These are illustrative examples and
may require optimization for specific substrates.

Conversion of Alcohols to Alkyl Bromides

This reaction proceeds via an SN2 mechanism, typically resulting in an inversion of
stereochemistry.[6][7]

General Procedure:

» To a solution of the alcohol in an inert solvent (e.g., anhydrous diethyl ether or
dichloromethane) under an inert atmosphere, add thionyl bromide dropwise at 0 °C.

» Allow the reaction mixture to slowly warm to room temperature and stir until the reaction is
complete (monitor by TLC).

o Carefully quench the reaction by pouring it into ice-cold water.

o Separate the organic layer and wash it with a saturated sodium bicarbonate solution,
followed by brine.
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» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to afford the crude alkyl bromide.

 Purify the product by distillation or column chromatography.
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Workflow: Alcohol to Alkyl Bromide Conversion

(Dissolve Alcohol in Inert Solvent)
Coolto 0 °C
(Add SOBr2 Dropwise )

Gtir at Room Temperaturej

Quench with Ice Water

[Extract with Organic Solveng

( Wash with NaHCOs and Brine )

Dry over MgSOa
Purify Product
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Workflow for Alcohol to Alkyl Bromide Conversion
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Bromination of a,B-Unsaturated Carbonyl Compounds

Thionyl bromide can be used for the bromination of a,B3-unsaturated ketones and aldehydes.

[8]

General Procedure:

Dissolve the a,B3-unsaturated carbonyl compound in a suitable inert solvent (e.g., carbon
tetrachloride or chloroform).

» Add thionyl bromide dropwise to the solution at room temperature.

 Stir the reaction mixture at room temperature or with gentle heating until the starting material
is consumed (monitor by TLC).

* Remove the solvent under reduced pressure.

e The crude product can be purified by recrystallization or column chromatography.
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Workflow: Bromination of a,3-Unsaturated Carbonyls

(Dissolve Carbonyl Compound in Inert Solveng

(Add SOBr2 Dropwise )
(Stir at Room Temperature/HeaD
(Remove Solvent in vacuo)

Purify Product
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Workflow for Bromination of a,3-Unsaturated Carbonyls

Disposal Considerations

All waste containing thionyl bromide must be treated as hazardous waste.

e Collect all waste in clearly labeled, sealed, and compatible containers.
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e Do not mix with other waste streams unless compatibility is confirmed.
e Dispose of waste through a licensed hazardous waste disposal company.

o Empty containers should be triple-rinsed with a suitable inert solvent, and the rinsate
collected as hazardous waste.

Logical Relationships in Safe Handling

The safe handling of thionyl bromide involves a series of interconnected principles and
actions.

Logical Flow for Safe SOBr2 Handling
Assess Hazards
(Corrosive, Toxic, Reactive)

Implement Engineering Controls ]
( (Fume Hood) Wear Appropriate PPE

Gollow Safe Handling & Storage Procedures)

Emergency Preparedness .
( (Spill Kit, First Aid) Proper Waste Disposal

Safe Operation

Click to download full resolution via product page

Logical Flow for Safe SOBr2 Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. echemi.com [echemi.com]

. chemistry.stackexchange.com [chemistry.stackexchange.com]
. Buy Thionyl bromide | 507-16-4 [smolecule.com]

. georganics.sk [georganics.skK]

. Static.cymitquimica.com [static.cymitquimica.com]

. SOCI2 and PBr3 - Chemistry Steps [chemistrysteps.com]

. m.youtube.com [m.youtube.com]

°
[e0) ~ » (&) EEN w N =

. Page loading... [wap.guidechem.com]

« To cite this document: BenchChem. [Thionyl Bromide (SOBr2): A Comprehensive Technical
Guide to Safe Handling and Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1215229#sobr2-safety-precautions-and-handling-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

